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Introduction: 4-Benzyloxy-biphenyl (CAS No. 84954-30-3) is a bi-aryl ether with a molecular
formula of C19H160 and a molecular weight of 260.33 g/mol .[1] Its structure, consisting of a
biphenyl core linked to a benzyl group via an ether bond, makes it a valuable intermediate in
organic synthesis, particularly in the development of liquid crystals and pharmaceutical
compounds. Accurate structural elucidation and characterization are paramount for its
application in research and development. This guide provides an in-depth overview of the
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-
Benzyloxy-biphenyl, complete with detailed experimental protocols and a logical workflow for
spectroscopic analysis.

Data Presentation

The spectroscopic data for 4-Benzyloxy-biphenyl are summarized in the tables below. The
NMR data has been experimentally determined, while the IR and MS data are predicted based
on the known fragmentation patterns and vibrational modes of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for 4-Benzyloxy-biphenyl
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
Aromatic Protons
7.54-7.02 m (multiplet) 14H (Biphenyl & Benzyl
Rings)
_ Benzylic Protons (-O-
5.08 s (singlet) 2H

CH2-Ph)

Solvent: DMSO-ds, Spectrometer Frequency: 500 MHz. Data sourced from.

Table 2: 13C NMR Spectroscopic Data for 4-Benzyloxy-biphenyl

Chemical Shift (d) ppm

Assignment

158.42 Aromatic Carbon (Ar-C-0)
140.83 Aromatic Carbon

137.04 Aromatic Carbon

134.08 Aromatic Carbon

128.78 Aromatic Carbon

128.05 Aromatic Carbon

127.55 Aromatic Carbon

126.79 Aromatic Carbon

115.20 Aromatic Carbon

70.14 Benzylic Carbon (-O-CH2-Ph)

Solvent: DMSO-ds, Spectrometer Frequency: 125 MHz. Data sourced from.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 4-Benzyloxy-biphenyl
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Wavenumber (cm~?) Vibration Mode Intensity

3100 - 3000 Aromatic C-H Stretch Medium
Aliphatic C-H Stretch (Benzylic )

2950 - 2850 Medium-Weak

CHz2)

1600, 1500, 1450

Aromatic C=C Ring Stretch

Strong-Medium

Aryl Ether C-O Asymmetric

1250 - 1200 Strong
Stretch
Aryl Ether C-O Symmetric )
1050 - 1000 Medium
Stretch
p-Disubstituted Benzene C-H
860 - 820 Strong
Out-of-Plane Bend
Monosubstituted Benzene C-H
770 -730 & 710 - 690 Strong

Out-of-Plane Bend

Note: This data is predicted based on characteristic group frequencies for aromatic ethers and

biphenyl compounds.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for 4-Benzyloxy-biphenyl

Predicted Fragmentation

m/z lon
Pathway
260 [C19H160]* Molecular lon (M)
183 [C12H9O]* Loss of Phenyl Radical («C7H7)
Loss of Benzyloxy Radical
169 [C12Ho]*
(*OCH2CsHb5)
Tropylium lon (Benzyl Cation) -
91 [C7H7]* py ( y )
Often the base peak
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Note: This data is predicted based on the molecular structure and common fragmentation
pathways for benzylic ethers.

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These
protocols are generalized and may require optimization based on the specific instrumentation
available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of 4-Benzyloxy-biphenyl is dissolved in ~0.7
mL of deuterated dimethyl sulfoxide (DMSO-de). The solution is transferred to a 5 mm NMR
tube.

e Instrument Setup: *H and 3C NMR spectra are recorded on a 500 MHz (or higher)
spectrometer.

e 1H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to achieve a
good signal-to-noise ratio. The chemical shifts are referenced to the residual solvent peak of
DMSO-ds (0 ~2.50 ppm).

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired. The chemical shifts
are referenced to the solvent peak of DMSO-ds (0 ~39.52 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol describes the Attenuated Total Reflectance (ATR) method, which is suitable for
solid powder samples.

¢ Instrument Preparation: An FTIR spectrometer equipped with an ATR accessory (e.g., a
diamond crystal) is used. A background spectrum of the clean, empty ATR crystal is collected
to account for atmospheric and instrumental noise.

» Sample Application: A small amount of solid 4-Benzyloxy-biphenyl is placed directly onto
the ATR crystal, ensuring complete coverage of the crystal surface.
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Data Acquisition: Pressure is applied using a clamp to ensure firm contact between the
sample and the crystal. The infrared spectrum is then recorded, typically in the range of
4000-400 cm~1.

Cleaning: After analysis, the sample is carefully removed, and the ATR crystal is cleaned with
an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Electrospray lonization Mass Spectrometry (ESI-MS)

Sample Preparation: A stock solution of 4-Benzyloxy-biphenyl is prepared by dissolving ~1
mg of the sample in 1 mL of a suitable organic solvent like methanol or acetonitrile. This
stock solution is then further diluted to a final concentration of approximately 1-10 pg/mL
using the same solvent, often with the addition of 0.1% formic acid to promote protonation.

Instrument Calibration: The mass spectrometer, typically a Time-of-Flight (TOF) or Orbitrap
instrument, is calibrated using a standard calibration solution to ensure high mass accuracy.

Data Acquisition: The prepared sample solution is introduced into the ESI source via direct
infusion or through a liquid chromatography (LC) system. The analysis is performed in
positive ion mode to detect the protonated molecule [M+H]*. A full scan spectrum is acquired
over a relevant m/z range (e.g., 50-500).

Tandem MS (MS/MS): To obtain fragmentation data, the precursor ion corresponding to the
protonated molecule (m/z 261) is isolated and subjected to collision-induced dissociation
(CID) to generate a product ion spectrum.

Visualization of Analytical Workflow

The logical flow for the spectroscopic characterization of a compound like 4-Benzyloxy-

biphenyl is depicted below.
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Caption: Workflow for the spectroscopic characterization of 4-Benzyloxy-biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 4-Benzyloxy-biphenyl: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274286/docs#spectroscopic-profile-of-4-benzyloxy-
biphenyl-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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